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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564 Get Quote

An In-depth Technical Guide to 3,4-Dichloro-1-butene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dichloro-1-butene (3,4-DCB), a colorless organochlorine compound, is a pivotal

intermediate in industrial organic synthesis.[1] Its structural features, including a terminal

double bond and two chlorine atoms on adjacent carbons, offer a versatile platform for a variety

of chemical transformations. Primarily, it serves as the direct precursor to chloroprene (2-

chloro-1,3-butadiene), the monomer used in the production of the synthetic rubber, neoprene.

[1][2] This guide provides a comprehensive overview of the synthesis, properties, and key

applications of 3,4-dichloro-1-butene, complete with experimental protocols and quantitative

data to support advanced research and development.

Physical and Chemical Properties
A thorough understanding of the physicochemical properties of 3,4-dichloro-1-butene is

essential for its safe handling and application in synthesis. The key properties are summarized

below.

Table 1: Physicochemical Properties of 3,4-Dichloro-1-butene
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Property Value Reference(s)

Molecular Formula C₄H₆Cl₂ [1][3]

Molecular Weight 124.99 g/mol [1][3]

IUPAC Name 3,4-dichlorobut-1-ene [1]

CAS Number 760-23-6 [1]

Appearance Colorless liquid [1]

Density 1.153 g/mL at 25 °C [1][4]

Boiling Point 123 °C [4]

Melting Point -61 °C [1][4]

Flash Point 28 °C (83 °F) [1][4]

Refractive Index (n²⁰/D) 1.4630 - 1.4658 [1][4]

Solubility

Practically insoluble in water.

Very soluble in benzene and

chloroform.

[3][4]

Vapor Pressure 17 - 21.9 mm Hg at 25 °C [3][4]

Synthesis of 3,4-Dichloro-1-butene
The industrial production of 3,4-dichloro-1-butene is achieved through the chlorination of 1,3-

butadiene.[1] This process typically yields a mixture of two primary isomers: 3,4-dichloro-1-
butene and 1,4-dichloro-2-butene.[1][3] The ratio of these products can be influenced by

reaction conditions. As 3,4-dichloro-1-butene is the desired precursor for chloroprene, the 1,4-

dichloro isomer is subsequently isomerized to the 3,4-isomer.[2][5]

The overall manufacturing process can be visualized as a two-stage sequence: chlorination

followed by isomerization.
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Stage 1: Chlorination

Stage 2: Isomerization

1,3-Butadiene

Chlorination
(Gas or Liquid Phase)

Cl₂

Mixture of Dichlorobutenes

1,4-Dichloro-2-butene

Separation

3,4-Dichloro-1-butene
(Final Product)

Direct Yield

Catalytic Isomerization
(e.g., CuCl)
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3,4-Dichloro-1-butene
(C₄H₆Cl₂)

Dehydrochlorination

Base
(e.g., NaOH, Lime)

Chloroprene
(2-Chloro-1,3-butadiene)

Yields

Byproducts
(e.g., NaCl, H₂O)

Start:
Crude Dichlorobutene Mixture

Heat Mixture
(60-120 °C)

+ Catalyst (e.g., CuCl)

Fractional Distillation

Collect Distillate:
Pure 3,4-Dichloro-1-butene

Lower boiling point

Recycle Residue:
Unconverted 1,4-isomer

Higher boiling point

End:
Isolated Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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